Cas no 1086382-74-2 (2-Bromo-5-ethylpyrazine)

• Product Name: 2-Bromo-5-ethylpyrazine
• CAS No: 1086382-74-2
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• CID: 1082148
• PubChem ID: 45787628
• Update Time: 2025-07-20

2-Bromo-5-ethylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-ethylpyrazine
• DB-122041
• AB64001
• 1086382-74-2
• CS-0258362
• CCDAQGHBTWYAMF-UHFFFAOYSA-N
• 2-bromo-5-ethyl-pyrazine
• DTXSID90671682
• Z1198319305
• EN300-698795
• SCHEMBL12490563
• AKOS006308527

• Inchi： 1S/C6H7BrN2/c1-2-5-3-9-6(7)4-8-5/h3-4H,2H2,1H3
• InChI Key： CCDAQGHBTWYAMF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)CC

Computed Properties

• Exact Mass: 185.97926g/mol
• Monoisotopic Mass: 185.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Bromo-5-ethylpyrazine

Comprehensive Guide to 2-Bromo-5-ethylpyrazine (CAS No. 1086382-74-2): Properties, Applications, and Industry Insights

2-Bromo-5-ethylpyrazine (CAS No. 1086382-74-2) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural properties. As a brominated pyrazine derivative, it serves as a versatile building block in organic synthesis, particularly in the development of flavorants, fragrances, and bioactive molecules. With the rising demand for high-purity intermediates in drug discovery, this compound has emerged as a critical component in modern synthetic chemistry workflows.

The molecular structure of 2-Bromo-5-ethylpyrazine features a pyrazine ring substituted with bromine at the 2-position and an ethyl group at the 5-position, creating distinct electronic effects that influence its reactivity. Researchers value this CAS 1086382-74-2 compound for its ability to participate in cross-coupling reactions, nucleophilic substitutions, and other transformative processes essential for creating complex molecular architectures. Recent studies highlight its potential in developing novel antimicrobial agents, aligning with global concerns about antibiotic resistance.

In the flavor and fragrance industry, 2-Bromo-5-ethylpyrazine derivatives contribute to savory and roasted notes, addressing consumer preferences for natural-identical flavor compounds. The compound's stability under various pH conditions makes it particularly valuable for food additive formulations. Analytical techniques like GC-MS and HPLC are typically employed to verify the purity of CAS 1086382-74-2, ensuring compliance with stringent industry standards for specialty chemicals.

From a synthetic chemistry perspective, 2-Bromo-5-ethylpyrazine demonstrates excellent compatibility with modern green chemistry protocols, including microwave-assisted reactions and continuous flow systems. This aligns with the pharmaceutical industry's push toward sustainable synthesis methods that reduce environmental impact. The compound's bromine moiety serves as an effective leaving group, enabling efficient functionalization through palladium-catalyzed couplings – a hot topic in current medicinal chemistry research.

Storage and handling of 2-Bromo-5-ethylpyrazine require standard laboratory precautions for air-sensitive compounds, typically under inert atmosphere conditions. Its shelf life can be significantly extended when stored in amber glass containers at controlled temperatures, a consideration that resonates with quality-conscious researchers seeking stable chemical intermediates. The compound's physicochemical properties, including its characteristic melting point and solubility profile, make it particularly suitable for high-throughput screening applications.

Market analysts note growing interest in pyrazine derivatives like CAS 1086382-74-2 as key ingredients in electronic materials and organic semiconductors. The compound's conjugated system shows potential for modifying charge transport properties in advanced materials science applications. This dual applicability in both life sciences and materials science positions 2-Bromo-5-ethylpyrazine as a compound of significant interdisciplinary interest.

Quality control protocols for 2-Bromo-5-ethylpyrazine typically involve rigorous spectroscopic characterization, including 1H/13C NMR and mass spectrometry analysis. Reputable suppliers provide comprehensive certificates of analysis for CAS 1086382-74-2, addressing the pharmaceutical industry's need for fully characterized building blocks. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring of reactions involving this valuable intermediate.

The future outlook for 2-Bromo-5-ethylpyrazine appears promising, particularly in the development of targeted therapeutics and precision agriculture solutions. As synthetic methodologies continue evolving, this compound's role in structure-activity relationship (SAR) studies is expected to expand, potentially contributing to breakthroughs in personalized medicine formulations. Its balanced lipophilicity makes it particularly interesting for blood-brain barrier penetration studies in CNS drug development.